Luxan

• CAS No.: 39283-73-3
• Molecular Formula: C20H25ClN2O4
• Molecular Weight: 392.88
• IUPAC Name: Carbamic acid, (3-chlorophenyl)-, 1-methylethyl ester, mixt. with 1-methylethyl phenylcarbamate
• InChI: InChI=1S/C10H12ClNO2.C10H13NO2/c1-7(2)14-10(13)12-9-5-3-4-8(11)6-9;1-8(2)13-10(12)11-9-6-4-3-5-7-9/h3-7H,1-2H3,(H,12,13);3-8H,1-2H3,(H,11,12)
• InChI Key: OHKMMGQOYMXKBT-UHFFFAOYSA-N
• SMILES: O=C(OC(C)C)NC1=CC=CC(Cl)=C1.O=C(OC(C)C)NC2=CC=CC=C2
• Appearance: Solid powder
• solubility: Soluble in DMSO
• Synonyms: Clorpropham mixture with propham

Description

Luxan refers to a range of chemical products utilized in diverse industrial applications, primarily in agriculture and materials science. Two distinct categories of this compound compounds are identified based on the provided evidence:

Agricultural Chemicals: this compound Dichlorvos 600 EC: An organophosphate insecticide formulated as an emulsifiable concentrate (EC), used for controlling pests like Frankliniella occidentalis (western flower thrips) in protected cucumber crops . this compound Dichlorvos Aerosol 15: An aerosolized formulation for targeted pest control . this compound 9363 and Trigger: Metaldehyde-based molluscicides for slug and snail control .

Materials Science:

• This compound Glass Pearl Pigments: A series of specialty pigments (e.g., this compound B001, C001, D393) used in coatings and inks to create iridescent or pearlescent effects .

Comparison with Similar Compounds

Table 1: Key Properties of this compound Dichlorvos 600 EC and Comparable Insecticides

Compound	Active Ingredient	Formulation	Target Pests	LD50 (Rat, Oral)	Residual Activity	Application Rate (Cucumbers)
This compound Dichlorvos 600 EC	Dichlorvos	600 EC	F. occidentalis	17–80 mg/kg	7–10 days	1.5–2.0 L/ha
Chlorpyrifos 480 EC	Chlorpyrifos	480 EC	Aphids, Thrips	135–163 mg/kg	14–21 days	0.5–1.0 L/ha
Malathion 500 EC	Malathion	500 EC	Mites, Whiteflies	1,375–2,800 mg/kg	5–7 days	1.0–1.5 L/ha

Key Findings :

• Efficacy: this compound Dichlorvos shows rapid knockdown of F. occidentalis but shorter residual activity compared to chlorpyrifos .
• Toxicity : Dichlorvos has higher acute toxicity (lower LD50) than malathion, necessitating stricter safety protocols during application .

This compound Metaldehyde vs. Alternative Molluscicides

Metaldehyde is a neurotoxic molluscicide. This compound 9363 and Trigger are compared with iron phosphate-based products:

Table 2: this compound Metaldehyde vs. Iron Phosphate Molluscicides

Product	Active Ingredient	Formulation	Efficacy (Slugs)	Environmental Risk	Non-Target Toxicity
This compound 9363	Metaldehyde	Granules	90% (48h)	High (toxic to pets)	High (dogs, birds)
Trigger	Metaldehyde	Aerosol	85% (24h)	High	High
Escar-Go	Iron Phosphate	Granules	70% (72h)	Low	Low (pet-safe)

Key Findings :

• Speed vs. Safety: this compound metaldehyde products act faster but pose significant risks to non-target organisms, whereas iron phosphate is slower but eco-friendly .
• Regulatory Trends : Metaldehyde faces restrictions in the EU due to water contamination risks, favoring alternatives like iron phosphate .

This compound Pearl Pigments vs. Competing Materials

This compound pigments are compared with mica-based and synthetic pearlescent pigments:

Table 3: Comparison of this compound Pigments with Similar Materials

Pigment Type	Base Material	Coating	Color Range	Stability (UV/Heat)	Cost (USD/kg)
This compound B001 (Glass)	Glass	Titanium Dioxide	Iridescent Silver	High	150–200
Mica-based (e.g., Symic C001)	Mica	Titanium Dioxide	Pearl White	Moderate	80–120
Synthetic Fluorphlogopite	Synthetic Mica	Iron Oxide	Metallic Gold	High	200–250

Key Findings :

• Durability : this compound glass pigments exhibit superior UV and thermal stability compared to natural mica .
• Cost: Mica-based pigments are more economical, while this compound and synthetic fluorphlogopite cater to premium markets .